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For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs), demonstrating a
high affinity for adipocyte fatty acid-binding protein (AFABP/aP2).[1][2] It functions as a
competitive antagonist of the protein-protein interactions mediated by AFABP/aP2, such as the
interaction with hormone-sensitive lipase, without activating peroxisome proliferator-activated
receptor-gamma (PPARY).[1][2] These characteristics make HTS01037 a valuable tool for
investigating the roles of FABPs in various cellular processes, including lipid metabolism,
inflammation, and cancer progression.[1][2][3][4][5] This document provides detailed protocols
for the application of HTS01037 in cell culture experiments.

Quantitative Data

HTS01037 exhibits inhibitory activity against several members of the FABP family. The binding
affinities are summarized in the table below.
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Target Protein Inhibition Constant (Ki) Reference
AFABP/aP2 0.67 £0.18 uyM [2]

Heart FABP 3.4 uM [6]
Intestinal FABP >10 uM

Liver FABP >10 uM

Epithelial FABP 9.1 uM [6]

Signaling Pathways

HTS01037 modulates several key signaling pathways by inhibiting FABP function. These
include the attenuation of NF-kB signaling and the suppression of pathways involved in
epithelial-mesenchymal transition (EMT) and cancer cell stemness.
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Caption: HTS01037 inhibits AFABP/aP2, leading to reduced NF-kB signaling and inflammatory
cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

